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Compound of Interest

Compound Name: Phenyltrichlorosilane

Cat. No.: B1630512 Get Quote

An In-depth Technical Guide to
Phenyltrichlorosilane (CAS 98-13-5)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of phenyltrichlorosilane (CAS 98-13-5), a pivotal organosilicon compound. Valued

as a crucial intermediate, it is instrumental in the synthesis of phenyl silanes, silicone resins,

and various polymers.[1] Its unique chemical structure imparts enhanced thermal stability and

hydrophobicity to materials, making it indispensable in the development of advanced products.

[1]

Physical Properties
Phenyltrichlorosilane is a colorless to light yellow, transparent liquid with a pungent odor.[2]

[3] It is a combustible liquid that is sensitive to moisture.[4][5] The key physical properties are

summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C6H5Cl3Si [6][7][8][9][10][11]

Molecular Weight 211.55 g/mol [6][7][8][9]

Appearance Colorless transparent liquid [2][6]

Odor Pungent [3][12]

Boiling Point 201 °C at 760 mmHg [3][6][7][8]

Melting Point -33 °C [7][9]

Density 1.321 g/mL at 25 °C [3][6][7][8]

Flash Point 91 °C [4][6][9]

Refractive Index 1.523 at 20 °C [3][8]

Vapor Pressure 10 mmHg at 75 °C [9]

Viscosity 1.08 cSt [9]

Dipole Moment 2.41 debye [9]

Surface Tension 27.9 mN/m [9]

Enthalpy of Vaporization 47.7 kJ/mol [9]

Chemical Properties and Reactivity
Phenyltrichlorosilane is a highly reactive compound, primarily due to the three chlorine atoms

attached to the silicon atom.[13] Its chemical behavior is dominated by its sensitivity to moisture

and its utility as a monomer in polymerization.

Reactivity with Water (Hydrolysis): Phenyltrichlorosilane reacts violently with water, steam, or

moist air.[12] This hydrolysis reaction is rapid and exothermic, producing corrosive and toxic

hydrogen chloride (HCl) gas.[2][3][12] The reaction proceeds to form silanols, which are

unstable and readily undergo condensation to form siloxanes and ultimately cross-linked

silicone resins. The rate of the hydrolysis-condensation reaction and the product yields are

significantly dependent on the concentration of HCl in the solution.[14]
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Incompatible Materials: It is incompatible with strong oxidizing agents, strong acids, bases,

alcohols, and acetone.[5][12] Contact with metals in the presence of moisture can release

flammable hydrogen gas.[15] It is advised not to mix with halogenated compounds, as a trace

amount of free halogen may lead to a violent explosion.[12][15]

Role in Synthesis: The primary application of phenyltrichlorosilane is as an intermediate in

the production of other silanes and siloxanes.[16] It is a key monomer for synthesizing silicone

resins containing phenyl groups, which enhances the thermal resistance, chemical stability, and

radiation resistance of the resulting polymers.[13] It can undergo substitution reactions with

nucleophilic reagents like alcohols and amines to generate a variety of organosilicon

compounds.[2]

Experimental Protocols
Detailed experimental procedures for determining the physicochemical properties of

phenyltrichlorosilane are based on standard laboratory techniques.

Determination of Boiling Point: The boiling point is typically determined at atmospheric pressure

using a distillation apparatus. The liquid is heated, and the temperature at which the vapor

pressure equals the surrounding atmospheric pressure is recorded as the boiling point. For

substances like phenyltrichlorosilane, which are moisture-sensitive, the experiment must be

conducted under a dry, inert atmosphere (e.g., nitrogen or argon).

Measurement of Density: A calibrated pycnometer is used to determine the density at a specific

temperature, typically 25°C. The pycnometer is weighed empty, then filled with the sample and

weighed again. The density is calculated by dividing the mass of the sample by its volume.

Flash Point Determination: The flash point is determined using a closed-cup tester, such as a

Pensky-Martens apparatus. The sample is heated at a slow, constant rate while an ignition

source is periodically introduced into the vapor space. The flash point is the lowest temperature

at which the vapors above the liquid ignite.

Hydrolysis-Condensation of Phenyltrichlorosilane: A representative experimental protocol for

the hydrolysis of phenyltrichlorosilane is as follows[14]:

A solution of phenyltrichlorosilane (e.g., 5.2 g, 0.025 mol) in acetone (15 mL) is prepared.
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This solution is added dropwise at a controlled temperature (e.g., 2-4 °C) with stirring to a

mixture of water and ice. The amount of water is calculated to achieve a specific final HCl

concentration.

The reaction mixture is then stored at a low temperature (e.g., 4 °C).

The precipitated products are isolated at various time intervals for analysis.

Visualizations
The following diagrams illustrate the key chemical transformations involving

phenyltrichlorosilane.

Phenyltrichlorosilane
(C₆H₅SiCl₃)

Phenylsilanetriol
(C₆H₅Si(OH)₃)

+

Water
(3H₂O)

Hydrogen Chloride
(3HCl)

releases

Condensation

Unstable intermediate
Cross-linked

Silicone Resin
forms

Click to download full resolution via product page

Caption: Hydrolysis and condensation of phenyltrichlorosilane.
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Caption: Role of phenyltrichlorosilane in silicone resin synthesis.

Safety and Handling
Phenyltrichlorosilane is a hazardous substance that requires careful handling.
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Health Hazards: It is corrosive and can cause severe burns to the skin, eyes, and respiratory

tract.[4][5][12] Inhalation may be fatal, and ingestion can cause severe gastrointestinal tract

burns.[4][12]

Fire Hazards: It is a combustible liquid and its vapors may form explosive mixtures with air.

[12] It reacts violently with water, which can generate heat and flammable gases.[12]

Handling: Use only in a well-ventilated area, preferably under a chemical fume hood.[4][5]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a face shield.[5] Keep away from heat, sparks, and open flames.[4][5]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[4] The storage

area should be designated for corrosive materials and protected from moisture.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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